Cas no 10491-81-3 (4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI))

4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI) structure
10491-81-3 structure
Product Name:4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI)
CAS No:10491-81-3
MF:C5H4N2O4
MW:158.088802337646
CID:118643
PubChem ID:54213680
Update Time:2025-04-18

4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI)
    • OROTIC ACID, [2-14C]
    • (2-14C)-Orotsaeure
    • 2-(14)C-orotic acid
    • 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde methylhydrazone
    • 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
    • 6-(2-methylhydrazonomethyl)uracil
    • N-< 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidinyl-(6)-methylen> -N'-methyl-hydrazin
    • NSC104158
    • Uracil-carbaldehyd-(4)-methylhydrazon
    • Orotic acid,[2-14c]
    • 10491-81-3
    • Inchi: 1S/C5H4N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)/i5+2
    • InChI Key: PXQPEWDEAKTCGB-RHRFEJLCSA-N
    • SMILES: O=[14C]1NC(C=C(C(=O)O)N1)=O

Computed Properties

  • Exact Mass: 154.00146
  • Monoisotopic Mass: 158.02
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.4
  • Topological Polar Surface Area: 95.5A^2

Experimental Properties

  • PSA: 97.22
  • LogP: -1.23860
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